Cas no 204571-52-8 (Mepanipyrim Propanol Standard)

• Product Name: Mepanipyrim Propanol Standard
• CAS No: 204571-52-8
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 4552316
• Update Time: 2025-07-22

Mepanipyrim Propanol Standard Chemical and Physical Properties

Names and Identifiers

• Mepanipyrim-2-
• MEPANIPYRIM‐2‐HYDROXYPROPYL STANDARD
• Mepanipyrim Propanol Standard

• Inchi： 1S/C14H17N3O/c1-10-8-13(9-11(2)18)17-14(15-10)16-12-6-4-3-5-7-12/h3-8,11,18H,9H2,1-2H3,(H,15,16,17)
• InChI Key： OMAYAFSHSPPBTA-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1=NC(C)=CC(CC(O)C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Mepanipyrim Propanol Standard

Mepanipyrim Propanol Standard: A Comprehensive Overview in Modern Chemical Biology

Mepanipyrim Propanol Standard (CAS no. 204571-52-8) represents a significant advancement in the field of chemical biology, particularly in the realm of agrochemical research and development. This compound has garnered considerable attention due to its unique structural properties and its potential applications in modulating biological pathways. The Mepanipyrim Propanol Standard is not merely a synthetic derivative but a meticulously crafted molecule designed to serve as a critical reference standard in analytical chemistry and pharmacological studies.

The chemical structure of Mepanipyrim Propanol Standard (CAS no. 204571-52-8) is characterized by its complex heterocyclic framework, which includes a pyrimidine ring linked to a propanol moiety. This structural configuration imparts specific physicochemical properties that make it an invaluable tool in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. These techniques are fundamental in the purification, identification, and quantification of pharmaceutical compounds, ensuring compliance with stringent regulatory standards.

In recent years, the demand for high-purity reference standards has surged, driven by the increasing complexity of drug development pipelines. The Mepanipyrim Propanol Standard (CAS no. 204571-52-8) addresses this need by providing researchers with a reliable and reproducible benchmark for their analytical methodologies. Its stability under various storage conditions and its minimal degradation over time make it an ideal candidate for long-term research projects and quality control processes.

The applications of Mepanipyrim Propanol Standard extend beyond mere analytical reference standards. It has been increasingly utilized in the synthesis of novel agrochemicals aimed at enhancing crop yield and protecting against pests and diseases. The pyrimidine core of this compound is known to interact with biological targets such as enzymes and receptors, making it a versatile scaffold for drug discovery. Recent studies have highlighted its potential in developing next-generation pesticides that are more environmentally friendly while maintaining high efficacy.

One of the most compelling aspects of Mepanipyrim Propanol Standard (CAS no. 204571-52-8) is its role in advancing our understanding of molecular interactions at the biochemical level. Researchers are leveraging this compound to study enzyme inhibition mechanisms and receptor binding affinities, which are critical for designing drugs with improved pharmacokinetic profiles. The propanol side chain, in particular, has been found to influence solubility and metabolic stability, making it a key factor in optimizing drug formulations.

The synthesis of Mepanipyrim Propanol Standard involves a multi-step process that requires precise control over reaction conditions and purification techniques. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the desired molecular framework. These synthetic strategies not only ensure high yield but also minimize the formation of impurities, which is crucial for obtaining a compound with the highest purity possible.

In terms of regulatory compliance, Mepanipyrim Propanol Standard (CAS no. 204571-52-8) adheres to stringent guidelines set forth by global regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA). These regulations ensure that the compound meets rigorous quality standards before being approved for use in research and industrial applications. Compliance with these standards is essential for maintaining the integrity of scientific studies and ensuring patient safety in drug development.

The impact of Mepanipyrim Propanol Standard on modern chemical biology cannot be overstated. Its multifaceted applications have opened new avenues for research in various fields, including medicinal chemistry, agricultural science, and environmental toxicology. As our understanding of biological systems continues to evolve, compounds like Mepanipyrim Propanol Standard will play an increasingly pivotal role in shaping future therapeutic strategies.

Looking ahead, the future prospects for Mepanipyrim Propanol Standard (CAS no. 204571-52-8) are promising. Ongoing research efforts are focused on expanding its utility in drug discovery programs and developing novel derivatives with enhanced properties. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to yield innovative applications that could revolutionize how we approach disease treatment and crop protection.